Cas no 581813-03-8 (BENZENEMETHANAMINE, 3-FLUORO-4-(1-PIPERIDINYL)-)
581813-03-8 structure
Product Name:BENZENEMETHANAMINE, 3-FLUORO-4-(1-PIPERIDINYL)-
CAS No:581813-03-8
MF:C12H17FN2
MW:208.275186300278
CID:3373629
PubChem ID:22337687
Update Time:2025-04-21
BENZENEMETHANAMINE, 3-FLUORO-4-(1-PIPERIDINYL)- Chemical and Physical Properties
Names and Identifiers
-
- BENZENEMETHANAMINE, 3-FLUORO-4-(1-PIPERIDINYL)-
- SCHEMBL4023577
- DB-087466
- QHXIOYYKNYOFRL-UHFFFAOYSA-N
- 581813-03-8
- 3-fluoro-4-(1-piperidinyl)benzylamine
-
- Inchi: 1S/C12H17FN2/c13-11-8-10(9-14)4-5-12(11)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7,9,14H2
- InChI Key: QHXIOYYKNYOFRL-UHFFFAOYSA-N
- SMILES: C1(CN)=CC=C(N2CCCCC2)C(F)=C1
Computed Properties
- Exact Mass: 208.13757671Da
- Monoisotopic Mass: 208.13757671Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.3Ų
BENZENEMETHANAMINE, 3-FLUORO-4-(1-PIPERIDINYL)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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